Cas no 701-38-2 (1-(3-fluorophenyl)propan-1-ol)

• Product Name: 1-(3-fluorophenyl)propan-1-ol
• CAS No: 701-38-2
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD08062380
• CID: 974663
• PubChem ID: 20642621
• Update Time: 2024-12-09

1-(3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)propan-1-ol
• 1-(3-Fluorophenyl)propanol
• 1-(3-Fluor-phenyl)-1-hydroxy-propan
• 1-m-Fluorphenyl-1-oxy-propan
• PC6641
• DTXSID00609219
• 172748-79-7
• SCHEMBL4269110
• Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI)
• N11963
• CS-0378113
• UINJQZXICQEKRH-UHFFFAOYSA-N
• PS-11746
• 1-(3-Fluoro -phenyl)-propan-1-ol
• 701-38-2
• 3-Fluorophenyl-1-propanol
• SCHEMBL13661100
• 1-(3-Fluorophenyl)-1-propanol
• AKOS005258134
• MFCD08062380
• BBL101383
• alpha-Ethyl-3-fluorobenzyl alcohol
• STL555179
• 1-(3-Fluoro-phenyl)-propan-1-ol

• MDL： MFCD08062380
• Inchi： 1S/C9H11FO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3
• InChI Key： UINJQZXICQEKRH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CC)O

Computed Properties

• Exact Mass: 154.07900
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.26910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes